Cas no 3957-22-0 (948/2,2-bis4-Hydroxy-3,5-di(hydroxymethyl)phenylpropane)

• Product Name: 948/2,2-bis4-Hydroxy-3,5-di(hydroxymethyl)phenylpropane
• CAS No: 3957-22-0
• Molecular Formula: C₁₉H₂₄O₆
• Molecular Weight: 348.3903
• CID: 924695
• PubChem ID: 77564

948/2,2-bis4-Hydroxy-3,5-di(hydroxymethyl)phenylpropane Properties

Names and Identifiers

• 5,5'-isopropylidenebis(m-xylene-2,alpha,alpha'-triol)
• 4-[2-[4-hydroxy-3,5-bis(hydroxymethyl)phenyl]propan-2-yl]-2,6-bis(hydroxymethyl)phenol
• 1,3-Benzenedimethanol, 5,5'-(1-methylethylidene)bis(2-hydroxy-
• 4,4'-propane-2,2-diylbis[2,6-bis(hydroxymethyl)phenol]
• 5,5'-(1-Methylethylidene)bis(2-hydroxy-1,3-benzenedimethanol)
• 1,3-Benzenedimethanol, 5,5'-(1-methylethylidene)bis[2-hydroxy-
• (Propane-2,2-diylbis(2-hydroxybenzene-5,3,1-triyl))tetramethanol
• AK342882
• SY299714
• 948/2,2-bis[4-Hydroxy-3,5-di(hydroxymethyl)phenyl]propane
• 3957-22-0
• 2,2-Bis[4-hydroxy-3,5-di(hydroxymethyl)phenyl]propane
• 4-[2-[4-hydroxy-3,5-bis-(hydroxymethyl)phenyl]propan-2-yl]-2,6-bis(hydroxymethyl)phenol
• ZRIRUWWYQXWRNY-UHFFFAOYSA-N
• WLZ3566
• MFCD00071732
• F12571
• AKOS027339830
• (propane-2,2-diylbis(2-hydroxybenzene-5,1,3-triyl))tetramethanol
• CS-0158114
• NS00030613
• SCHEMBL224429
• DB-146097
• DTXSID9063245
• DS-12396
• EINECS 223-553-1
• [Propane-2,2-diylbis(4-hydroxybenzene-5,3,1-triyl)]tetramethanol
• 4-{2-[4-HYDROXY-3,5-BIS(HYDROXYMETHYL)PHENYL]PROPAN-2-YL}-2,6-BIS(HYDROXYMETHYL)PHENOL

• InChIKey： ZRIRUWWYQXWRNY-UHFFFAOYSA-N
• Inchi： 1S/C19H24O6/c1-19(2,15-3-11(7-20)17(24)12(4-15)8-21)16-5-13(9-22)18(25)14(6-16)10-23/h3-6,20-25H,7-10H2,1-2H3
• SMILES： O([H])C1C(C([H])([H])O[H])=C([H])C(=C([H])C=1C([H])([H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C(C([H])([H])O[H])C(=C(C([H])([H])O[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 348.15732
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 348.157
• Heavy Atom Count: 25
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 121

Experimental Properties

• PSA: 121.38
• Refractive Index: 1.659
• Boiling Point: 564.8°C at 760 mmHg
• Flash Point: 261.4°C
• Density: 1.367

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols